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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for

Levallorphan, a prescription opioid modulator. Adherence to these protocols is critical for

laboratory safety, regulatory compliance, and environmental protection. The disposal method

for Levallorphan hinges on its classification as a controlled substance by the U.S. Drug

Enforcement Administration (DEA). While specific scheduling information for Levallorphan can

be elusive in readily available literature, its nature as an opioid derivative necessitates careful

handling and disposal.

Immediate Safety and Logistical Information
All personnel handling Levallorphan must be trained on its properties and the potential

hazards associated with opioid compounds. Appropriate personal protective equipment (PPE),

including laboratory coats, gloves, and safety glasses, should be worn at all times.

Due to the lack of a definitive DEA schedule readily available, it is imperative to treat

Levallorphan as a controlled substance as a precautionary measure. This approach ensures

the highest level of safety and compliance.

Step-by-Step Disposal Plan
The proper disposal of Levallorphan, when treated as a controlled substance, involves a multi-

step process that prevents diversion and environmental contamination.
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Step 1: Determine if the Levallorphan is a Controlled Substance in Your Jurisdiction

Before proceeding, laboratory personnel must definitively ascertain the legal status of

Levallorphan.

Consult your institution's Environmental Health and Safety (EHS) department. They will have

the most current information on federal and state regulations.

Review the DEA's official lists of controlled substances. While a direct listing for

"Levallorphan" may not be easily found, it is crucial to check for any related compounds or

updates.

Contact the DEA directly if ambiguity persists.

Step 2: Segregate and Secure the Waste

All expired, unwanted, or contaminated Levallorphan, including pure drug, solutions, and

contaminated labware (e.g., vials, syringes, pipette tips), must be segregated from other

chemical waste streams.

Store the waste in a clearly labeled, leak-proof, and securely sealed container. The label

should include "Waste Levallorphan," the quantity, and the date of accumulation.

This container must be stored in a secure, locked location, such as a designated controlled

substance safe or cabinet, with access limited to authorized personnel.

Step 3: Arrange for Disposal via a Reverse Distributor

The DEA mandates that the disposal of controlled substances be handled by a "reverse

distributor."

Contact your institution's EHS department or procurement office to identify the approved

reverse distributor for your facility.

Follow the specific procedures provided by the reverse distributor for packaging, labeling,

and documenting the waste. This typically involves completing a DEA Form 41, "Registrants

Inventory of Drugs Surrendered."
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Schedule a pickup with the reverse distributor. Ensure that the transfer of the waste is

documented with a chain of custody form.

Step 4: Maintain Meticulous Records

Keep detailed records of all Levallorphan waste, including the amount, date of disposal, and

the names of the personnel involved.

Retain all documentation from the reverse distributor, including the completed DEA Form 41

and chain of custody records, for a minimum of two years, or as required by your institution

and state regulations.

Disposal of Non-Controlled Levallorphan (If
Confirmed)
In the unlikely event that it is definitively confirmed by regulatory authorities that Levallorphan
is not a controlled substance in your jurisdiction, the following general laboratory chemical

waste procedures should be followed:

Consult the Safety Data Sheet (SDS): The SDS for Levallorphan will provide specific

information on its hazards and recommended disposal methods.

Segregate as Pharmaceutical Waste: Do not dispose of Levallorphan down the drain or in

the regular trash. It should be collected as chemical or pharmaceutical waste.

Label and Store: Place the waste in a clearly labeled, sealed container.

Dispose Through a Licensed Waste Hauler: Arrange for pickup and disposal by a licensed

hazardous or chemical waste management company.

Data Presentation
As no specific quantitative data for Levallorphan disposal (e.g., concentration limits for

different disposal methods) was found in the available resources, a comparative data table

cannot be generated. The primary determining factor for its disposal is its legal classification.

Experimental Protocols
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No specific experimental protocols for the chemical degradation or neutralization of

Levallorphan for disposal purposes were identified in the reviewed literature. The standard

and required method for controlled substance disposal is through a licensed reverse distributor.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Levallorphan in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1674846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

